Cas no 2411220-73-8 (4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole)

• Product Name: 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole
• CAS No: 2411220-73-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5356006
• Update Time: 2025-06-08

4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole
• Z3991577235
• 4-methyl-1-{4-[(oxiran-2-yl)methoxy]phenyl}-1H-pyrazole

• Inchi： 1S/C13H14N2O2/c1-10-6-14-15(7-10)11-2-4-12(5-3-11)16-8-13-9-17-13/h2-7,13H,8-9H2,1H3
• InChI Key： XKLZJUHNPYMACX-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)N1C=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6

Additional information on 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole

Chemical Profile of 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole (CAS No. 2411220-73-8)

4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2411220-73-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique substitution pattern on its molecular framework, featuring a methyl group at the 4-position and an oxiran-2-ylmethoxy substituent at the 1-position of the pyrazole ring, contributes to its distinct chemical properties and potential pharmacological applications.

The molecular structure of 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole encompasses a pyrazole core linked to a phenyl ring via an ether linkage at the 1-position. The phenyl ring is further modified by an oxiran-2-ylmethoxy group, which introduces both oxygen and methoxy functionalities into the system. This arrangement creates multiple sites for potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a significant surge in interest regarding heterocyclic compounds due to their diverse biological activities and structural versatility. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The presence of the oxiran-2-ylmethoxy group in 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole is particularly noteworthy, as it can serve as a bioisostere for other oxygen-containing functional groups, such as alcohols or esters, which are commonly found in biologically active molecules.

One of the most compelling aspects of this compound is its potential to act as a scaffold for the development of novel therapeutic agents. The pyrazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By incorporating specific substituents like the methyl group and the oxiran-2-ylmethoxy moiety, researchers can fine-tune the pharmacological profile of the compound to target specific disease pathways.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with unique structural motifs are often more likely to exhibit novel biological activities and overcome issues related to drug resistance. 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole stands out due to its complex substitution pattern, which may contribute to its ability to interact with multiple biological targets simultaneously.

The synthesis of 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the oxiran-2-ylmethoxy group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex molecular architectures with greater efficiency and scalability, which bodes well for the future development of this compound.

From a computational chemistry perspective, 4-Methyl-1-[4-(oxiran-2-ylmethoxy)phenyl]pyrazole has been subjected to various computational studies to elucidate its structural features and predict its biological activity. Molecular modeling techniques have been employed to understand how this compound might interact with biological targets such as enzymes or receptors. These studies have provided valuable insights into the potential pharmacological properties of the compound and have guided further experimental investigations.

In vitro studies have begun to explore the biological activity of 4-Methyl-1-[4-(oxiran-2-ymethoxy)phenyl]pyrazole across different disease models. Initial results suggest that this compound exhibits promising anti-inflammatory properties, making it a potential lead compound for developing new treatments for chronic inflammatory diseases. Additionally, preliminary data indicate that it may possess antimicrobial activity against certain bacterial strains, which could be relevant for combating antibiotic-resistant pathogens.

The role of methyl groups in enhancing bioavailability and metabolic stability has been well-documented in medicinal chemistry literature. The presence of this group in 4-Methyl-1-[4-(oxiran-ylmethoxy)phenyl]pyrazole may contribute to its favorable pharmacokinetic profile, increasing its potential as a viable therapeutic agent. Furthermore, the oxiran ring can undergo facile ring-opening reactions under physiological conditions, potentially leading to bioactive derivatives that exhibit enhanced binding affinity or altered pharmacological effects.

The growing interest in natural product-inspired drug design has also influenced the development of novel heterocyclic compounds like 4-Methyl-1-[4-(oxiran-ylmethoxy)phenyl]pyrazole. By mimicking structural motifs found in bioactive natural products, researchers can leverage evolutionary conserved interactions with biological targets. This approach has led to several successful drug candidates and continues to be an area of active research.

The regulatory landscape for new drug development requires thorough characterization of chemical compounds before they can be advanced into clinical trials. For 4-Methyl-1-[4-(oxiran-ylmethoxy)phenyl]pyrazole, comprehensive analytical studies are necessary to establish its identity, purity, and stability under various storage conditions. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to ensure that the compound meets stringent quality standards.

As research progresses, it is anticipated that additional derivatives of 4-Methyl -1-[ 4 - ( ox iran - 2 - ylm eth oxy ) phen yl ] py ra z ol e will be synthesized and evaluated for their therapeutic potential. The flexibility offered by its molecular framework allows for extensive structural modifications without compromising its core pharmacophore. This adaptability makes it an attractive scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery workflows has accelerated the identification of promising lead compounds like 4-Methyl -1-[ 4 - ( ox iran - 2 - ylm eth oxy ) phen yl ] py ra z ol e . Computational models can predict biological activity based on structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry approaches has revolutionized how new drugs are discovered and developed.

In conclusion, 4 - Methyl -1 - [ 4 - ( ox iran - 2 - ylm eth oxy ) phen yl ] py ra z ol e ( CAS No . 2411220 -73 -8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique substitution pattern , combined with promising preliminary biological data , positions it as a valuable candidate for further exploration in pharmaceutical research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .